(1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound , (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester, is a derivative of imidazole, which is a heterocyclic compound characterized by a five-membered ring containing two nitrogen atoms. Imidazole derivatives are known for their wide range of applications in pharmaceuticals and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of imidazole derivatives can be complex, involving multiple steps and various reagents. For instance, ethyl esters of imidazole-related compounds have been synthesized using reactions that involve the substitution of certain functional groups. In the case of (9-substituted-imidazo[1,2-a]benzimidazolyl-2)acetic acids, ethyl esters were prepared and their properties were studied . Although the exact synthesis of (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester is not detailed in the provided papers, similar synthetic methods may be applicable.
Molecular Structure Analysis
The molecular structure of imidazole derivatives is crucial for their chemical behavior and biological activity. The presence of the imidazole ring influences the compound's reactivity and interaction with biological targets. The infrared (I.R.) and nuclear magnetic resonance (N.M.R.) spectra described for related compounds provide insights into the molecular structure and the nature of substituents attached to the imidazole ring .
Chemical Reactions Analysis
Imidazole derivatives undergo various chemical reactions, including hydrolysis, decarboxylation, and hydrazinolysis. These reactions can lead to the formation of different products with distinct properties and potential applications. For example, the hydrolysis of ethyl esters can yield the corresponding acids, which may have different biological activities . Additionally, the reaction of (1H-imidazol-1-yl)acetates with primary amines can produce acetamides, indicating the versatility of imidazole derivatives in chemical transformations .
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazole derivatives, such as solubility, melting point, and reactivity, are influenced by the nature of the substituents on the imidazole ring. These properties are essential for the practical application of these compounds in various fields. The biological activities of imidazole derivatives, including fungicidal, antimicrobial, and antiarrhythmic effects, as well as their impact on brain rhythmogenesis, have been studied, demonstrating the significance of these compounds in medicinal chemistry .
properties
IUPAC Name |
ethyl 2-(1-methylimidazol-2-yl)-2-oxoacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-3-13-8(12)6(11)7-9-4-5-10(7)2/h4-5H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFHSIGMMKGIGDH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=NC=CN1C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400095 |
Source
|
Record name | (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester | |
CAS RN |
62366-58-9 |
Source
|
Record name | (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.